N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-5-chloronaphthalene-1-carboxamide

• Molecular Formula: C21H15ClN4O2S2
• Molecular Weight: 455 g/mol
• IUPAC Name: N-[(6-acetamido-1,3-benzothiazol-2-yl)carbamothioyl]-5-chloronaphthalene-1-carboxamide
• InChI: InChI=1S/C21H15ClN4O2S2/c1-11(27)23-12-8-9-17-18(10-12)30-21(24-17)26-20(29)25-19(28)15-6-2-5-14-13(15)4-3-7-16(14)22/h2-10H,1H3,(H,23,27)(H2,24,25,26,28,29)
• InChI Key: KXYIGVZDNQACLF-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC=CC4=C3C=CC=C4Cl

Description

N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-5-chloronaphthalene-1-carboxamide, commonly known as ABTC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. ABTC belongs to the class of benzothiazole derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of ABTC is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors involved in the inflammatory and tumor processes. ABTC has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to promote inflammation. ABTC has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins and are implicated in tumor invasion and metastasis.
Biochemical and Physiological Effects
ABTC has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). ABTC has also been found to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. Additionally, ABTC has been shown to reduce the production of amyloid beta peptides, which are implicated in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

ABTC has several advantages for use in laboratory experiments. It is a synthetic compound, which allows for easy and consistent production. ABTC is also stable and has a long shelf-life, making it suitable for long-term experiments. However, ABTC has some limitations for use in laboratory experiments. It is relatively expensive compared to other compounds, which may limit its use in large-scale experiments. Additionally, ABTC has a low solubility in water, which may limit its use in certain experimental conditions.

Future Directions

There are several future directions for research on ABTC. One area of interest is the development of ABTC analogs with improved pharmacological properties, such as increased solubility and potency. Another area of interest is the investigation of the potential use of ABTC as a diagnostic tool for Alzheimer's disease. Further research is also needed to fully elucidate the mechanism of action of ABTC and its potential therapeutic applications in various fields of medicine.

Synthesis Methods

The synthesis of ABTC can be achieved through a multi-step process involving the reaction of 2-aminobenzothiazole with acetic anhydride to form 6-acetylamino-2-aminobenzothiazole. This intermediate is then reacted with thiocarbonyl diimidazole to form N-[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl chloride, which is subsequently reacted with 5-chloronaphthalene-1-carboxamide to produce ABTC.

Scientific Research Applications

ABTC has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. ABTC has also been investigated for its potential use as a diagnostic tool for Alzheimer's disease.